Cas no 88501-00-2 ((2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt)

• Product Name: (2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt
• CAS No: 88501-00-2
• MF: C₁₉H₂₃NO₆S
• MW: 393.454024553299
• CID: 709599
• PubChem ID: 57355169
• Update Time: 2025-06-06

(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-L-proline benzyl ester 4-toluenesulfonate
• (2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt
• (2S)-Benzyl 4-hydroxypyrrolidine-2-carboxylate 4-methylbenzenesulfonate
• 88501-00-2
• AKOS030242982

• Inchi： 1S/C12H15NO3.C7H8O3S/c14-10-6-11(13-7-10)12(15)16-8-9-4-2-1-3-5-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,10-11,13-14H,6-8H2;2-5H,1H3,(H,8,9,10)/t10?,11-;/m0./s1
• InChI Key： YHFQLNADHUYVAF-GQNCZFCYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.OC1CN[C@H](C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 393.12460863g/mol
• Monoisotopic Mass: 393.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų